Cas no 882856-60-2 (6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine)

• Product Name: 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine
• CAS No: 882856-60-2
• MF: C₆H₂ClF₃N₄
• MW: 222.555089473724
• CID: 710355
• PubChem ID: 57355148
• Update Time: 2025-05-20

6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine
• [1,2,4]Triazolo[1,5-b]pyridazine,6-chloro-2-(trifluoromethyl)-
• [1,2,4]Triazolo[1,5-b]pyridazine,6-chloro-2-(trifluoromethyl)
• 6-chloro-2-(trifluoromethyl)[1,2,4]triazolo[1,5-b]pyridazine
• 882856-60-2
• SCHEMBL1243838
• NXIUPYMZPSDTDN-UHFFFAOYSA-N
• DTXSID90722906

• Inchi： 1S/C6H2ClF3N4/c7-3-1-2-4-11-5(6(8,9)10)13-14(4)12-3/h1-2H
• InChI Key： NXIUPYMZPSDTDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C(F)(F)F)=NN2N=1

Computed Properties

• Exact Mass: 221.99200
• Monoisotopic Mass: 221.9920083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08000
• LogP: 1.79650

Additional information on 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine

Introduction to 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine (CAS No. 882856-60-2)

6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine, with the CAS number 882856-60-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chloro group and a trifluoromethyl substituent, contribute to its distinct chemical properties and biological activities.

The molecular structure of 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine is characterized by a triazolopyridazine core with a chloro substituent at the 6-position and a trifluoromethyl group at the 2-position. These functional groups play crucial roles in modulating the compound's interactions with biological targets and its overall pharmacological profile. The chloro group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution, while the trifluoromethyl group imparts additional stability and electronic effects that can influence binding affinity and selectivity.

Recent studies have highlighted the potential of 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. For instance, it has been demonstrated to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory effects, 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the activation of Akt and MAPK signaling pathways, which are frequently dysregulated in various types of cancer. This makes it a potential candidate for developing novel anticancer agents.

The pharmacokinetic properties of 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine have also been extensively studied. Preclinical data suggest that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, the compound has demonstrated low toxicity in animal models, making it a promising lead for further development into clinical candidates.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine. One common approach involves the reaction of 6-chloropyridazine with trifluoromethylamine hydrofluoride followed by cyclization under appropriate conditions. These synthetic strategies not only facilitate large-scale production but also allow for the introduction of various functional groups to explore structure-activity relationships (SAR) and optimize biological activity.

The potential applications of 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine extend beyond its direct therapeutic uses. It serves as an important scaffold for medicinal chemists to design and synthesize novel compounds with enhanced biological activities. For instance, modifications at different positions of the triazolopyridazine core have led to the discovery of derivatives with improved potency and selectivity against specific targets.

In conclusion, 6-Chloro-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-b]pyridazine (CAS No. 882856-60-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its importance in modern drug discovery efforts.